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Introduction

RU5135 is a steroid derivative that has been characterized as a potent antagonist of two major
inhibitory neurotransmitter receptors in the central nervous system: the y-aminobutyric acid
type A (GABA_A) receptor and the glycine receptor. Its utility in patch-clamp electrophysiology
lies in its ability to selectively block these ligand-gated ion channels, allowing for the isolation
and characterization of inhibitory currents. This document provides detailed application notes
and protocols for the use of RU5135 in studying GABAergic and glycinergic neurotransmission.

RU5135 acts as a competitive antagonist at the GABA_A receptor, sharing a common site of
action with the well-known antagonist bicuculline.[1][2] It also functions as a potent, strychnine-
like antagonist at the glycine receptor.[1] These properties make RU5135 a valuable
pharmacological tool for dissecting the contributions of GABA_A and glycine receptors to
synaptic inhibition and for studying the pharmacology of these receptors.
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The following tables summarize the quantitative data regarding the antagonist potency of
RU5135 at GABA_A and glycine receptors.

Receptor Agonist/Analo . Antagonist
Preparation Reference
Target gue Potency (pA2)
GABA_A ) Isolated rat
Muscimol 8.31 [1][2]
Receptor cuneate nucleus

_ _ Isolated rat optic
Glycine Receptor  Glycine 7.67 [11[2]
nerve

Note: The pA2 value is the negative logarithm of the molar concentration of an antagonist that
produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2
value indicates greater antagonist potency.

Signaling Pathways and Experimental Workflow
Antagonistic Action of RU5135 at the GABA_A Receptor

GABA Binds to Postsynaptic Membrane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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